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Compound of Interest

Compound Name: 3-methyl-1H-pyrazol-4-amine

Cat. No.: B168940 Get Quote

An In-depth Technical Guide on the Safety and Handling of 3-methyl-1H-pyrazol-4-amine

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-methyl-1H-pyrazol-
4-amine (CAS No: 113140-10-6). The following sections detail the potential hazards,

necessary precautions, and emergency procedures to ensure the safe use of this compound in

a laboratory setting.

Hazard Identification and Classification
While specific GHS classification for 3-methyl-1H-pyrazol-4-amine is not consistently

available across all sources, data for closely related isomers and pyrazole derivatives suggest

that it should be handled as a hazardous substance. The primary hazards are likely to include

skin irritation, serious eye irritation, and potential respiratory tract irritation. Some sources also

indicate that it may be harmful if swallowed, in contact with skin, or inhaled[1].

Table 1: GHS Hazard Summary (Based on related compounds)
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation[2]

[3]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[2][3]

Specific target organ toxicity —

Single exposure
3

H335: May cause respiratory

irritation[2][3]

Acute Toxicity, Oral 4 H302: Harmful if swallowed[2]

Pictograms (representative for related compounds):

alt text

Signal Word: Warning

Physical and Chemical Properties
A consistent set of physical and chemical properties for 3-methyl-1H-pyrazol-4-amine is not

readily available. The following table summarizes the available information.

Table 2: Physical and Chemical Properties

Property Value Source

Molecular Formula C4H7N3 [1][4]

Molecular Weight 97.12 g/mol [1][2][3][4]

Appearance Not Specified [1]

Melting Point No data available [1]

Boiling Point No data available [1]

Flash Point No data available [1]

Density No data available [1]
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Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure the

stability of the compound.

Handling
This product should only be handled by, or under the close supervision of, individuals

properly qualified in the handling and use of potentially hazardous chemicals[1].

Use only in a chemical fume hood to ensure adequate ventilation[1].

Avoid breathing dust, fume, gas, mist, vapors, or spray[5][6].

Avoid contact with skin, eyes, and clothing[7][8].

Wash hands thoroughly after handling[1][9].

Wear appropriate personal protective equipment (PPE), including laboratory clothing,

chemical-resistant gloves, and safety goggles[1].

Storage
Store in closed vessels, refrigerated[1].

Keep the container tightly closed in a dry and well-ventilated place[5][10][11].

Store locked up[5][11].

Conditions to avoid include heat, flames, and sparks[1].

Materials to avoid include oxidizing agents, acids, and acid chlorides[1][5].

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling 3-methyl-1H-pyrazol-4-amine.

Table 3: Recommended Personal Protective Equipment
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Protection Type Details

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US)[12].

Skin Protection
Wear suitable protective clothing and chemical-

resistant gloves (e.g., nitrile rubber)[1][5].

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator with an

appropriate filter cartridge (e.g., Type A Brown

for organic gases and vapors)[5].

Experimental Protocols: Emergency Procedures
In the event of an emergency, follow these detailed protocols.

First-Aid Measures
General Advice: If symptoms persist, call a physician. Show the safety data sheet to the

doctor in attendance[5][9].

If Inhaled: Remove the victim to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and seek medical attention immediately[1][12].

In Case of Skin Contact: Immediately wash the skin with copious amounts of water for at

least 15 minutes while removing contaminated clothing and shoes. If irritation persists, seek

medical attention[1].

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

separating the eyelids with fingers. If irritation persists, seek medical attention[1][9].

If Swallowed: Wash out the mouth with copious amounts of water for at least 15 minutes.

Seek medical attention. Do NOT induce vomiting[1][13][14].

Fire-Fighting Measures
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Suitable Extinguishing Media: Use dry powder, carbon dioxide, or alcohol-resistant foam[1]

[12].

Specific Hazards: Hazardous combustion products may include carbon monoxide and

nitrogen oxides[1].

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear[1][5].

Accidental Release Measures
Personal Precautions: Wear suitable personal protective equipment, including a respirator,

gloves, protective clothing, and eye protection[1]. Evacuate personnel to a safe area and

ensure adequate ventilation[13].

Environmental Precautions: Do not allow the material to enter drains or water courses[1].

Methods for Cleaning Up: Mix with sand or a similar inert absorbent material. Sweep up the

mixture and place it in a tightly closed container for disposal[1]. Ventilate the area and wash

the spill site after material pickup is complete[9].

Stability and Reactivity
Reactivity: No specific data is available.

Chemical Stability: Assumed to be stable under recommended storage conditions.

Conditions to Avoid: Heat, flames, and sparks[1].

Incompatible Materials: Oxidizing agents, acids, and acid chlorides[1][5].

Hazardous Decomposition Products: Carbon monoxide and nitrogen oxides may be formed

during combustion[1].

Disposal Considerations
Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations[5][10].
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Visual Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of 3-methyl-1H-
pyrazol-4-amine in a research environment.
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Safe Handling Workflow for 3-methyl-1H-pyrazol-4-amine

Preparation

Handling & Experimentation

Cleanup & Disposal

Review SDS

Don PPE
(Gloves, Goggles, Lab Coat)

Prepare Fume Hood

Retrieve Compound from Storage
(Refrigerated)

Start Work

Weigh/Dispense in Fume Hood

Perform Experiment

Close Container and Return to Storage

Clean Equipment

Dispose of Waste
(Follow Regulations)

Remove PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A workflow for the safe handling of chemical compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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